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Compound of Interest

Compound Name: 3-Methoxycyclohexanone

Cat. No.: B095188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 3-Methoxycyclohexanone. The information presented herein is crucial

for maintaining the integrity, purity, and shelf-life of this compound in research, development,

and manufacturing settings. The guidance is based on general principles of chemical stability,

data from analogous compounds, and supplier recommendations.

Physicochemical Properties and General Stability
3-Methoxycyclohexanone is a cyclic ketone that is susceptible to degradation through various

pathways, including hydrolysis, oxidation, and photolysis. The methoxy group and the ketone

functional group are the primary sites for potential chemical reactions that can lead to the

formation of impurities. Understanding these potential degradation routes is fundamental to

establishing appropriate storage and handling procedures.

Table 1: General Physicochemical Properties of 3-Methoxycyclohexanone
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Property Value

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol

Appearance White to off-white crystalline powder or liquid

CAS Number 17429-00-4

Recommended Storage Conditions
To ensure the long-term stability of 3-Methoxycyclohexanone, it is imperative to adhere to

specific storage conditions that mitigate the risk of degradation. The following

recommendations are based on information from various chemical suppliers.[1]

Table 2: Recommended Storage Conditions for 3-Methoxycyclohexanone
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Condition Recommendation Rationale

Temperature

Store in a cool, dry place. For

high-purity grades,

refrigeration at 2-8°C is

recommended.[1]

Lower temperatures slow down

the rate of potential

degradation reactions.

Humidity
Store in a dry environment with

the container tightly sealed.[1]

The presence of moisture can

facilitate hydrolysis of the

methoxy group.

Light Protect from light.[1]

Exposure to light, particularly

UV radiation, can induce

photochemical degradation.

Atmosphere

Store in a well-ventilated

place.[1] For long-term

storage, consider inert

atmosphere (e.g., nitrogen or

argon).

Minimizes contact with

atmospheric oxygen, reducing

the risk of oxidation.

Container
Use a tightly closed container.

[1]

Prevents exposure to moisture

and atmospheric gases.

Potential Degradation Pathways
While specific degradation kinetics for 3-Methoxycyclohexanone are not extensively

published, potential degradation pathways can be inferred from the chemical structure and the

known reactivity of related compounds.
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Figure 1. Potential Degradation Pathways for 3-Methoxycyclohexanone.

One noted degradation pathway is the elimination of methanol.[2] Furthermore, irradiation of 2-

cyclohexenone in methanol can yield 3-methoxycyclohexanone, suggesting that

photochemical reactions can occur.[3]

Experimental Protocol for Stability Testing
A comprehensive stability study is essential to determine the re-test period or shelf life of 3-
Methoxycyclohexanone. The following is a generalized experimental protocol based on

industry best practices.
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Figure 2. Experimental Workflow for Stability Testing.
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Methodology:

Batch Selection: At least three representative batches of 3-Methoxycyclohexanone should

be selected for the stability study.

Container Closure System: The samples should be stored in the container closure system

intended for commercial storage and distribution.

Storage Conditions: Samples should be stored under various conditions to assess the

impact of temperature, humidity, and light.

Long-term: 25°C ± 2°C / 60% RH ± 5% RH

Intermediate: 30°C ± 2°C / 65% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Photostability: As per ICH Q1B guidelines.

Testing Frequency: Samples should be tested at appropriate intervals (e.g., 0, 3, 6, 9, 12, 18,

24, and 36 months for long-term studies).

Analytical Methods: Validated, stability-indicating analytical methods (e.g., HPLC, GC) must

be used to separate and quantify 3-Methoxycyclohexanone and its degradation products.

Data Presentation for a Hypothetical Stability Study
The following tables illustrate how quantitative data from a stability study on 3-
Methoxycyclohexanone should be structured for clear comparison.

Table 3: Hypothetical Stability Data for 3-Methoxycyclohexanone (Assay, %)
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Time Point
(Months)

25°C/60% RH 30°C/65% RH 40°C/75% RH

0 99.8 99.8 99.8

3 99.7 99.6 99.2

6 99.6 99.4 98.5

12 99.5 99.1 97.2

24 99.2 98.5 -

36 98.9 97.8 -

Table 4: Hypothetical Stability Data for 3-Methoxycyclohexanone (Total Impurities, %)

Time Point
(Months)

25°C/60% RH 30°C/65% RH 40°C/75% RH

0 0.2 0.2 0.2

3 0.3 0.4 0.8

6 0.4 0.6 1.5

12 0.5 0.9 2.8

24 0.8 1.5 -

36 1.1 2.2 -

Conclusion
The stability of 3-Methoxycyclohexanone is critical for its effective use in research and

development. Adherence to the recommended storage conditions—cool, dry, and protected

from light—is essential to minimize degradation. For critical applications, a comprehensive

stability study following the outlined experimental protocol is strongly recommended to

establish a reliable re-test period or shelf life. This will ensure the quality, purity, and integrity of

the compound throughout its lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b095188?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/abs/10.1021/acs.jpca.5b10984
https://pubs.rsc.org/en/content/getauthorversionpdf/d1cp00459j
https://aerosol.chem.uci.edu/publications/Irvine/2016_Shemesh_JPCA_cyclohexanone_photolysis.pdf
https://www.benchchem.com/product/b095188#stability-and-storage-conditions-for-3-methoxycyclohexanone
https://www.benchchem.com/product/b095188#stability-and-storage-conditions-for-3-methoxycyclohexanone
https://www.benchchem.com/product/b095188#stability-and-storage-conditions-for-3-methoxycyclohexanone
https://www.benchchem.com/product/b095188#stability-and-storage-conditions-for-3-methoxycyclohexanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

